Cas no 2428386-81-4 ((R)-2,4-Diamino-butyric acid methyl ester)

• Product Name: (R)-2,4-Diamino-butyric acid methyl ester
• CAS No: 2428386-81-4
• MF: C₅H₁₂N₂O₂
• MW: 132.160981178284
• MDL: MFCD32690835
• CID: 5165207
• Update Time: 2026-03-04

(R)-2,4-Diamino-butyric acid methyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-2,4-Diamino-butyric acid methyl ester

• MDL： MFCD32690835
• Inchi： 1S/C5H12N2O2/c1-9-5(8)4(7)2-3-6/h4H,2-3,6-7H2,1H3/t4-/m1/s1
• InChI Key： MWFJEMDAQUMOKD-SCSAIBSYSA-N
• SMILES： C(OC)(=O)[C@H](N)CCN

Additional information on (R)-2,4-Diamino-butyric acid methyl ester

Introduction to (R)-2,4-Diamino-butyric acid methyl ester (CAS No. 2428386-81-4)

(R)-2,4-Diamino-butyric acid methyl ester, identified by its Chemical Abstracts Service (CAS) number 2428386-81-4, is a significant compound in the field of pharmaceutical and biochemical research. This compound belongs to the class of amino acid derivatives and has garnered considerable attention due to its unique structural properties and potential applications in drug development and synthetic chemistry.

The molecular structure of (R)-2,4-Diamino-butyric acid methyl ester consists of a butyric acid backbone with two amino groups substituents at the 2nd and 4th carbon positions, respectively. The presence of these amino groups makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules. The methyl ester group at the carboxyl terminus further enhances its reactivity, allowing for various functionalization strategies.

In recent years, there has been growing interest in the applications of chiral amino acid derivatives like (R)-2,4-Diamino-butyric acid methyl ester in the development of enantioselective catalysts and chiral auxiliaries. The stereochemistry of this compound plays a crucial role in its biological activity, making it a valuable tool in medicinal chemistry. Researchers have explored its potential as a building block for peptidomimetics and as a precursor in the synthesis of non-proteinogenic amino acids.

One of the most compelling areas of research involving (R)-2,4-Diamino-butyric acid methyl ester is its application in neuropharmacology. Studies have demonstrated that structurally related compounds can modulate neurotransmitter systems, offering insights into potential therapeutic interventions for neurological disorders. The unique combination of amino and ester functionalities in this compound allows for selective interactions with biological targets, making it an attractive candidate for drug discovery.

The synthesis of (R)-2,4-Diamino-butyric acid methyl ester has been optimized through various methodologies, including asymmetric hydrogenation and enzymatic resolutions. These synthetic approaches ensure high enantiomeric purity, which is critical for pharmaceutical applications. Recent advancements in biocatalysis have enabled more sustainable and efficient production methods, aligning with the growing emphasis on green chemistry principles.

Another promising application of this compound is in materials science. The ability to incorporate chiral centers into polymers and materials has led to the development of novel functional materials with enhanced properties. For instance, polymers derived from (R)-2,4-Diamino-butyric acid methyl ester have shown promise in creating selective membranes and chiral sensors.

In conclusion, (R)-2,4-Diamino-butyric acid methyl ester (CAS No. 2428386-81-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable asset in pharmaceutical research, synthetic chemistry, and materials science. As research continues to uncover new applications for this compound, its importance is likely to grow further.